Cas no 106840-76-0 (Ethyl 5-acetamidothiazole-2-carboxylate)

• Product Name: Ethyl 5-acetamidothiazole-2-carboxylate
• CAS No: 106840-76-0
• MF: C₈H₁₀N₂O₃S
• MW: 214.241600513458
• CID: 1092254
• PubChem ID: 72942120
• Update Time: 2025-06-13

Ethyl 5-acetamidothiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-acetamidothiazole-2-carboxylate
• ethyl 5-acetamido-1,3-thiazole-2-carboxylate
• Ethyl5-acetamidothiazole-2-carboxylate
• 106840-76-0

• Inchi： 1S/C8H10N2O3S/c1-3-13-8(12)7-9-4-6(14-7)10-5(2)11/h4H,3H2,1-2H3,(H,10,11)
• InChI Key： TVGJRPIAQLYHTE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NC=C1NC(C)=O

Computed Properties

• Exact Mass: 214.04121336g/mol
• Monoisotopic Mass: 214.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 96.5Ų

Additional information on Ethyl 5-acetamidothiazole-2-carboxylate

Comprehensive Overview of Ethyl 5-acetamidothiazole-2-carboxylate (CAS No. 106840-76-0): Properties, Applications, and Industry Insights

Ethyl 5-acetamidothiazole-2-carboxylate (CAS No. 106840-76-0) is a specialized organic compound belonging to the thiazole derivative family. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure, which combines an acetamido group and an ester functional group on a thiazole backbone. Its versatility makes it a valuable intermediate in synthesizing bioactive molecules, particularly in drug discovery and crop protection formulations.

The growing demand for heterocyclic compounds like Ethyl 5-acetamidothiazole-2-carboxylate is driven by their role in developing novel therapeutics. Researchers frequently search for "thiazole derivatives in drug design" or "CAS 106840-76-0 synthesis methods," reflecting the compound's relevance in modern medicinal chemistry. Its structural features enable interactions with biological targets, making it a candidate for antimicrobial and anti-inflammatory applications.

From a synthetic perspective, Ethyl 5-acetamidothiazole-2-carboxylate is often prepared via condensation reactions involving thioamides and α-haloesters, followed by selective acetylation. Industry professionals frequently inquire about "scalable production of thiazole carboxylates" or "green chemistry approaches for CAS 106840-76-0," highlighting the need for sustainable manufacturing protocols. Recent advancements in catalytic methods have improved yields while reducing environmental impact.

Analytical characterization of this compound typically involves techniques such as HPLC purity analysis, NMR spectroscopy, and mass spectrometry. Quality control remains a critical topic, with searches like "CAS 106840-76-0 specification standards" trending among procurement specialists. The compound's stability under various storage conditions (typically 2–8°C in inert atmospheres) is another frequently discussed aspect in logistics forums.

In material science, Ethyl 5-acetamidothiazole-2-carboxylate has shown promise as a building block for functional polymers. Its electron-rich thiazole ring contributes to conductive properties, aligning with the surge in "organic electronic materials research" queries. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

Regulatory compliance remains a key consideration for users of this compound. While not classified as hazardous under major chemical inventories, proper handling guidelines—often searched as "CAS 106840-76-0 safety data"—should always be followed. The compound's LD50 values and ecotoxicity profiles are documented in supplier technical sheets for risk assessment.

Market analysts note increasing patent activity around thiazole-based derivatives, with Ethyl 5-acetamidothiazole-2-carboxylate appearing in several recent applications for kinase inhibitors and photosensitizers. This correlates with search trends for "emerging uses of thiazole carboxylates" in intellectual property databases. The compound's cost-effectiveness compared to analogous heterocycles further enhances its commercial viability.

Future research directions may explore the compound's potential in bioconjugation chemistry or as a precursor for metal-organic frameworks (MOFs). These applications respond to trending queries about "multifunctional organic building blocks" in advanced material science. Continuous optimization of synthetic routes will likely address current limitations in large-scale production.

For academic and industrial users seeking high-purity Ethyl 5-acetamidothiazole-2-carboxylate, vendor selection criteria often include batch-to-batch consistency (≥98% purity by HPLC) and comprehensive analytical documentation. Such quality parameters dominate professional discussions in specialty chemical procurement networks.